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Compound of Interest

Compound Name: 6-Bromo-2-chloro-3-nitropyridine

Cat. No.: B3027904

An In-Depth Technical Guide to 6-Bromo-2-chloro-3-nitropyridine: Structure, Properties, and
Synthetic Considerations

Executive Summary

6-Bromo-2-chloro-3-nitropyridine is a highly functionalized heterocyclic compound of
significant interest to researchers in medicinal chemistry and materials science. As a
substituted pyridine, its unique electronic and steric properties make it a versatile building block
for the synthesis of more complex molecular architectures. This guide provides a
comprehensive overview of its molecular structure, physicochemical properties, and core
reactivity principles. We will delve into its key identifiers, offer insights into its synthetic utility,
and provide a representative experimental protocol, grounded in the principles of nucleophilic
aromatic substitution. This document is intended for scientists and drug development
professionals seeking to leverage this reagent in their research endeavors.

Molecular Structure and Identification

The structural foundation of 6-bromo-2-chloro-3-nitropyridine is a pyridine ring, which is
systematically substituted with two halogen atoms (bromine and chlorine) and a nitro group.
The precise arrangement of these substituents is critical to its reactivity. The IUPAC name
dictates a bromo group at position 6, a chloro group at position 2, and a nitro group at position
3.
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The molecular formula for this compound is CsH2BrCIN202.[1] This composition results in a
molecular weight of approximately 237.44 g/mol .[1][2][3] It is crucial to distinguish this
compound from its isomers, such as 2-bromo-6-chloro-3-nitropyridine (CAS 91678-23-8) and 5-
bromo-2-chloro-3-nitropyridine (CAS 67443-38-3), as the positional differences of the
substituents dramatically alter their chemical behavior and reactivity pathways.[3][4]

Table 1: Compound Identification

Identifier Value Source(s)

6-Bromo-2-chloro-3-
IUPAC Name . - N/A
nitropyridine

CAS Number 1430341-84-6 [1][5]

Molecular Formula CsH2BrCIN20:2 [11[3]

Molecular Weight 237.44 g/mol [1][2]13]
O=--INVALID-LINK-- _

SMILES Derived
clcc(Br)ncclCl

| InChl Key | WISCKHBEOBONJA-UHFFFAOYSA-N | |

Below is a 2D representation of the molecular structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molecular-structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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